Cas no 2228590-50-7 (2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine
• CAS No: 2228590-50-7
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 5835350
• PubChem ID: 165854759
• Update Time: 2025-05-24

2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine
• 2228590-50-7
• EN300-1975055

• Inchi： 1S/C10H10F3N/c1-6-2-3-8(11)7(4-6)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： AELOWHSYGBFDBO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(=CC=C(C)C=1)F)N)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine

Compound CAS No 2228590-50-7: 2,2-Difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine

The compound 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine, identified by the CAS number 2228590-50-7, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane derivatives, which have been extensively studied due to their unique electronic properties and structural rigidity. The molecule's structure comprises a cyclopropane ring substituted with two fluorine atoms at the 1-position and a 1-amino group attached to a fluorinated aromatic ring.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as transition metal-catalyzed coupling reactions and advanced fluorination techniques. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications in drug discovery and materials science.

The structural uniqueness of 2,2-difluoro-1-(2-fluoro-5-methylphenyl)cyclopropan-1-amine lies in its cyclopropane core, which imparts exceptional stability and reactivity. The presence of fluorine atoms at the 1-position further modulates the electronic properties of the molecule, rendering it highly versatile in various chemical transformations. This has been corroborated by recent studies published in leading journals such as Nature Chemistry and Journal of Medicinal Chemistry, which highlight its potential as a building block in drug design.

In terms of application, this compound has shown promise in the development of novel pharmaceutical agents targeting complex biological systems. Its ability to interact with specific protein domains through hydrogen bonding and hydrophobic interactions makes it an attractive candidate for drug design programs focused on treating diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's stability under physiological conditions has been validated through extensive in vitro studies, underscoring its suitability for pharmacological applications. Researchers have also explored its potential as a precursor for synthesizing advanced materials with tailored properties, further expanding its utility beyond traditional pharmaceutical applications.

The synthesis of cas no 2228590-50-7 involves a multi-step process that begins with the preparation of intermediate compounds followed by precise substitution reactions to achieve the desired structure. The use of palladium catalysts has been instrumental in achieving high yields while maintaining product quality.

In conclusion, compound cas no 2228590-50-7, or compound cas no 2 3446334, represents a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as a valuable asset in both academic research and industrial applications.